C2H2 capture and separation in a MOF based on Ni6 trigonal-prismatic units†
Chemical Communications Pub Date: 2022-05-04 DOI: 10.1039/D2CC01506D
Abstract
A honeycomb MOF, based on rare Ni6 trigonal-prismatic supermolecular building blocks, was fabricated by utilizing an unexploited [1,1′-biphenyl]-3,3′,5,5′-tetracarboxylic acid linker with –NH2 substituent groups. The MOF contains novel building blocks and an enchanting structure, and also exhibits water-stable characteristics. Uniquely, the accessible adsorption sites, arising due to the high-density Lewis-basic amino-coordinated groups and uncoordinated carboxylate O atoms in the pores, endow the MOF with excellent capture and separation capabilities for C2H2.
Recommended Literature
- [1] Back cover
- [2] La–La bonded dimetallofullerenes [La2@C2n]−: species for stabilizing C2n (2n = 92–96) besides La2C2@C2n†
- [3] Decoded fingerprints of hyperresponsive, expanding product space: polyether cascade cyclizations as tools to elucidate supramolecular catalysis†
- [4] 35. Acyl derivatives of p-aminobenzenesulphonylguanidine
- [5] The thermal stabilization behavior and mechanism of a metal organic framework with high thermal stability towards PVC†
- [6] Application of inductively coupled plasma mass spectrometry to the certification of reference materials from the Community Bureau of Reference
- [7] Selective spectrophotometric method for the determination of ascorbic acid in pharmaceutical preparations and fresh fruit juices
- [8] The calculation of –ΔG° for axial–equatorial equilibria in monosubstituted cyclohexanes
- [9] Electronic properties of Janus MXY/graphene (M = Mo, W; X ≠ Y = S, Se) van der Waals structures: a first-principles study†
- [10] A comparative theoretical study of exciton-dissociation and charge-recombination processes in oligothiophene/fullerene and oligothiophene/perylenediimide complexes for organic solar cells†‡
